Cas no 1354024-70-6 (2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide)

• Product Name: 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide
• CAS No: 1354024-70-6
• MF: C₁₉H₃₁N₃O
• MW: 317.468944787979
• CID: 2159071
• Update Time: 2025-10-29

2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-[2-(benzyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide
• 2-Amino-N-((2S)-2-(benzyl(methyl)amino)cyclohexyl)-3-methylbutanamide
• 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide

• Inchi： 1S/C19H31N3O/c1-14(2)18(20)19(23)21-16-11-7-8-12-17(16)22(3)13-15-9-5-4-6-10-15/h4-6,9-10,14,16-18H,7-8,11-13,20H2,1-3H3,(H,21,23)/t16?,17-,18?/m0/s1
• InChI Key： MAXBEYWPSYQWFY-ADKAHSJRSA-N
• SMILES： O=C(C(C(C)C)N)NC1CCCC[C@@H]1N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide

Comprehensive Analysis of 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide (CAS No. 1354024-70-6)

The compound 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide (CAS No. 1354024-70-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclohexyl backbone and benzyl(methyl)amino substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymatic pathways and receptor interactions.

In recent years, the demand for custom peptide synthesis and small molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide fits into this trend as a promising candidate for modulating protein-protein interactions. Its stereospecific configuration (noted by the (2S) designation) is critical for its bioactivity, aligning with the growing emphasis on chiral drug development in the pharmaceutical industry.

From a synthetic chemistry perspective, the compound's amide bond and branched alkyl chain (3-methylbutanamide) contribute to its stability and bioavailability. These features are often searched in relation to drug-like properties and ADME optimization, topics highly relevant to modern drug design. The presence of the benzyl group also opens discussions about lipophilicity and blood-brain barrier penetration, key considerations in central nervous system (CNS) drug development.

The CAS No. 1354024-70-6 is frequently queried alongside terms like structure-activity relationship (SAR) and lead compound optimization, reflecting its role in early-stage research. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, as evidenced by its inclusion in many high-throughput screening libraries. Its potential as a scaffold for medicinal chemistry is further highlighted by the modularity of its functional groups.

Environmental and safety profiles of research compounds like 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide are also trending topics. While not classified as hazardous, proper laboratory handling protocols must be followed, aligning with the broader push for green chemistry principles in synthetic workflows. The compound's solubility in organic solvents and thermal stability are practical considerations frequently searched by chemists.

In conclusion, 2-Amino-N-[(2S)-2-[benzyl(methyl)amino]cyclohexyl]-3-methylbutanamide represents an intriguing case study in contemporary drug discovery. Its structural complexity and potential biological relevance position it at the intersection of multiple hot topics: fragment-based drug design, computational chemistry predictions, and personalized therapeutics. As research continues, this compound may emerge as a valuable tool for understanding complex biochemical interactions or serve as a precursor for novel therapeutic agents.